2-(2,3-dimethylphenoxy)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H21NO2/c1-12-7-6-10-16(15(12)4)21-11-17(20)19-18-13(2)8-5-9-14(18)3/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: UYXOKNJMQROOMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=C(C=CC=C2C)C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

2-(2,3-dimethylphenoxy)-N-(2,6-dimethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as "DMMDA" and belongs to the class of phenylacetamide derivatives. DMMDA has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.

Scientific Research Applications

Environmental Analysis

One application of a related compound, 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (DNSAOA), is in environmental analysis. It serves as a molecular probe for tracing carbonyl compounds (like aldehydes and ketones) in water samples. This method offers enhanced sensitivity and enables the detection of very low concentrations of these compounds in environmental water, such as snow, ice, and cloud-water samples (Houdier et al., 2000).

Pharmacological Research

2-(2,6-dimethylphenoxy)-N-(2,6-dimethylphenyl)acetamide and its derivatives have been explored for their potential pharmacological properties. For example, certain derivatives have shown promising anticonvulsant activity. These compounds are particularly effective in managing seizures by inhibiting voltage-gated sodium currents and enhancing the effects of GABA, a key neurotransmitter in the brain (Pękala et al., 2011).

Materials Science

In materials science, derivatives of 2-(2,6-dimethylphenoxy)-N-(2,6-dimethylphenyl)acetamide have been used to develop novel compounds with specific properties. For instance, a study involving a thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator synthesized from a related compound highlights the potential of these derivatives in creating materials with improved thermal stability and robust polymer/filler networks (Batibay et al., 2020).

Antifungal Research

Derivatives of 2-(2,6-dimethylphenoxy)-N-(2,6-dimethylphenyl)acetamide have also been explored for their antifungal properties. For example, certain 2-(2-oxo-morpholin-3-yl)-acetamide derivatives demonstrate broad-spectrum antifungal activity against various fungi species, including molds and dermatophytes. These compounds have shown promise in both in vitro studies and in vivo models of systemic fungal infections (Bardiot et al., 2015).